Cas no 38119-37-8 (3-chloro-9H-1,2,4-Triazino[6,5-b]indole)

3-chloro-9H-1,2,4-Triazino[6,5-b]indole structure
38119-37-8 structure
Product Name:3-chloro-9H-1,2,4-Triazino[6,5-b]indole
CAS No:38119-37-8
MF:C9H5ClN4
MW:204.615799665451
CID:1111772
PubChem ID:15309636
Update Time:2025-04-20

3-chloro-9H-1,2,4-Triazino[6,5-b]indole Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-9H-1,2,4-Triazino[6,5-b]indole
    • 3-chloro-9H-[1,2,4]triazino[6,5-b]indole
    • 38119-37-8
    • AB72462
    • Inchi: 1S/C9H5ClN4/c10-9-12-7-5-3-1-2-4-6(5)11-8(7)13-14-9/h1-4H,(H,11,13)
    • InChI Key: ZAXQLYMXORPCQJ-UHFFFAOYSA-N
    • SMILES: ClC1=NN=C2C(C3C=CC=CC=3N2)=N1

Computed Properties

  • Exact Mass: 204.0202739g/mol
  • Monoisotopic Mass: 204.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54.5Ų
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd